Cas no 497262-03-0 (2-Butenoic acid, 3-(acetylamino)-, (2E)-)
497262-03-0 structure
Product name:2-Butenoic acid, 3-(acetylamino)-, (2E)-
2-Butenoic acid, 3-(acetylamino)-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 3-(acetylamino)-, (2E)-
- (E)-3-acetamidobut-2-enoicacid
- AKOS006375320
- 3-acetamidobut-2-enoic Acid
- 497262-03-0
- (E)-3-acetamidobut-2-enoic acid
- (2E)-3-(Acetylamino)-2-butenoic acid
- 610279-85-1
- SCHEMBL3506421
- DTXSID501290859
- SCHEMBL3506422
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- Inchi： InChI=1S/C6H9NO3/c1-4(3-6(9)10)7-5(2)8/h3H,1-2H3,(H,7,8)(H,9,10)/b4-3+
- InChI Key： PLLYFWYZRUTJTK-ONEGZZNKSA-N
- SMILES： CC(=CC(=O)O)NC(=O)C
Computed Properties
- Exact Mass: 143.05827
- Monoisotopic Mass: 143.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
2-Butenoic acid, 3-(acetylamino)-, (2E)- Related Literature
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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2. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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4. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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Jianjun Wang,Heng-Ying Xiong,Emilie Petit,Laëtitia Bailly,Xavier Pannecoucke,Tatiana Besset Chem. Commun., 2019,55, 8784-8787
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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